Tungsten monocarbide

Specification

• CAS No.: 11130-73-7
• Molecular Formula: WC; CW
• Molecular Weight: 195.9 g/mol
• IUPAC Name: methanidylidynetungsten
• Standard InChI: InChI=1S/C.W/q-1
• Standard InChI Key: UONOETXJSWQNOL-UHFFFAOYSA-N
• SMILES: [C-]#[W]
• Canonical SMILES: [C-]#[W]
• Boiling Point: 10832 °F at 760 mm Hg (NTP, 1992); 6000 °C; 10832°F
• Colorform: Gray hexagonal crystals; Gray powde
• Melting Point: 4946 to 5126 °F (NTP, 1992); 2,785 °C; 2780 °C; 4946-5126°F

Introduction

Physical and Chemical Properties

Tungsten monocarbide possesses a unique combination of physical and chemical properties that make it exceptionally valuable for various applications. It is approximately three times as stiff as steel, with a Young's modulus of approximately 530–700 GPa, and is twice as dense as steel. Its hardness is comparable with corundum (α-Al₂O₃), approaching that of diamond, and it can be polished and finished only with abrasives of superior hardness such as cubic boron nitride and diamond powder, wheels, and compounds.
Table 1: Physical and Chemical Properties of Tungsten Monocarbide

Property	Value
Chemical Formula	WC
Melting point	2870°C
Boiling point	6000°C
Density	15.63 g/cm³
Form	Powder
Color	Gray
Crystal Structure	Hexagonal
Solubility	Insoluble in H₂O; soluble in HNO₃/HF
Specific Gravity	15.63
Resistivity	19.2 (ρ/μΩ.cm)
Young's modulus	530–700 GPa
Hardness, Rockwell A	90
Vickers Microhardness	1300 in the (1010) plane; 2200 in the (0001) plane
Exposure limits	ACGIH: TWA 3 mg/m³; NIOSH: TWA 5 mg/m³; STEL 10 mg/m³
Tungsten carbide decomposes rather than melts at approximately 2,600°C (4,700°F). Its compressive strength exceeds that of virtually all melted, cast, or forged metals and alloys. It is two to three times as rigid as steel and four to six times as rigid as cast iron and brass. This high resistance to deformation and deflection is particularly valuable in applications requiring a combination of minimum deflection and good ultimate strength.
Despite its hardness and rigidity, tungsten carbide exhibits surprisingly high impact resistance, comparable to hardened tool steels of lower hardness and compressive strength. It performs well up to about 1000°F (538°C) in oxidizing atmospheres and up to 1500°F (816°C) in non-oxidizing atmospheres. Unlike many materials, it undergoes no phase changes during heating and cooling, retains its stability indefinitely, and maintains its toughness and impact strength even at cryogenic temperatures as low as -453°F (-269°C).
One of tungsten carbide's most notable characteristics is its exceptional resistance to galling and welding at the surface. In conditions involving abrasion, erosion, and galling, tungsten carbide can wear up to 100 times longer than steel, making it invaluable for wear-resistant applications.

Synthesis Methods

Several methods have been developed for the synthesis of tungsten monocarbide, ranging from traditional approaches to more innovative techniques. The choice of synthesis method significantly influences the properties and performance of the resulting material.

Conventional Synthesis

Tungsten carbide powder is traditionally prepared by the reaction of tungsten metal (or powder) and carbon at temperatures between 1,400 and 2,000°C. In commercial production, tungsten powder is mixed with 6.2-6.9% carbon, which is 2-10% in excess of the stoichiometric amount in WC (6.13%) to decrease the oxygen content.
The mixture is typically blended in a rotary blender containing steel or tungsten carbide balls. Careful blending procedures are required, particularly for coarse tungsten powder, due to the great disparity in density of the constituents and particle size effects. After blending, the mixture is placed in graphite boats and passed continuously through a tube furnace maintained at temperatures between 1,400 and 1,600°C. Hydrogen is usually introduced into the discharge end of the tube and burned off at the charging end. The time per furnace cycle is typically 4 to 5 hours.

Alternative Synthesis Methods

Several alternative methods have been developed for synthesizing tungsten monocarbide:

• Fluid Bed Process: A lower temperature process (900-1,200°C) that reacts either tungsten metal (or powder) or blue WO₃ with a CO/CO₂ gas mixture and H₂ gas.

• Direct Reaction with Graphite: WC can be produced by heating WO₃ with graphite, either directly at 900°C or in hydrogen at 670°C, followed by carburization in argon at 1,000°C.

• Chemical Vapor Deposition (CVD): Methods include reacting tungsten hexachloride with hydrogen (as a reducing agent) and methane (as the source of carbon) at 670°C: WCl₆ + H₂ + CH₄ → WC + 6HCl.

• Molten Salt Synthesis: A process described in a patent involving a molten composition comprising an alkali metal halide and an oxygen compound of tungsten, which is then sparged with a gas comprising a gaseous hydrocarbon at temperatures of about 900 to 1100°C.

• Flash Joule Heating (FJH): A fast, green method that can synthesize phase-engineered tungsten carbide electrocatalysts by controlling the treatment duration to fine-tune the mixture of tungsten monocarbide (WC) and tungsten semicarbide (W₂C) phases.

• Macro Process: A direct production method where tons of tungsten monocarbide crystals are formed in a very rapid reaction. The process is unique in that it is self-regulating and produces tungsten carbide with the correct stoichiometry. High purity with respect to oxygen and nitrogen is achieved because the reactions occur beneath molten metal.

Crystal Structure and Mechanical Properties

Crystal Structure

Tungsten monocarbide has a hexagonal crystal structure. This crystal structure plays a significant role in determining the material's mechanical properties, including its exceptional hardness, strength, and deformation behavior.

Mechanical Properties

The practical importance of tungsten monocarbide has prompted investigations into its wear mechanism and deformation behavior. Studies on ball-milled tungsten carbide powders have revealed considerable plastic deformation coupled with a reduction in crystallite size. Deformation stacking faults, involving slip on the basal plane, have been observed. Research extended to sintered blocks, tool tips, and single crystals has shown that plastic deformation extends to a depth of a few microns below the surface, which is an important factor in the wear of tungsten carbide.
Recent research has determined the strength, texture, and equation of state of hexagonal tungsten monocarbide under quasi-hydrostatic and non-hydrostatic compression to 66 GPa using angle-dispersive X-ray diffraction in the diamond anvil cell. These studies provide valuable insights into the material's behavior under extreme conditions.
Table 2: Hardness and Mechanical Properties of Different Tungsten Carbide Grades

Hyperion Grade	WC Content (% by weight)	Cobalt Binder (%)	Mixed Binder (%)	Density (g/cm³)	Hardness (HV30)	Hardness (HRA)
C10C	90	-	10	14.5	1050	86.7
C15C	85	-	15	14.0	900	85.0
C20C	80	-	20	13.5	800	83.5
C25C	75	-	25	13.0	670	82.5
C30T	70	-	30	12.7	580	81.5
H6T	94	6	-	14.8	1350	90.0
Source: Data from Hyperion Materials & Technologies
The table above illustrates how the mechanical properties of tungsten carbide can be tailored by adjusting the composition, particularly the ratio of tungsten carbide to binder. Higher WC content generally results in increased hardness and density, while higher binder content provides improved toughness at the expense of hardness.
Cemented carbides are a range of composite materials consisting of hard carbide particles bonded together by a metallic binder. The proportion of carbide can vary between 70 and 94% of the total weight of the composite depending on the selected grade. Tungsten carbide (WC), the hard phase, together with cobalt (Co), the binder phase, forms the basic cemented tungsten carbide structure from which other types of cemented carbide have been developed.

Thermal and Electrical Properties

Tungsten monocarbide possesses notable thermal and electrical properties that contribute to its usefulness in various applications.

Thermal Properties

Tungsten carbide demonstrates excellent thermal stability and resistance. It performs well up to approximately 1000°F (538°C) in oxidizing atmospheres and up to 1500°F (816°C) in non-oxidizing atmospheres. Unlike many materials, tungsten carbide undergoes no phase changes during heating and cooling, maintaining its stability indefinitely.
The material retains its toughness and impact strength even at cryogenic temperature ranges down to -453°F (-269°C), making it suitable for applications in extreme temperature environments.
Recent research has focused on tailoring the thermal properties of tungsten carbide through element substitution. Studies have examined properties such as the Debye temperature, Grüneisen parameter, and thermal conductivity of tailored carbides for widened applications.

Electrical Properties

Tungsten carbide has a resistivity of 19.2 (ρ/μΩ.cm), indicating good electrical conductivity. This combination of electrical conductivity with other notable properties makes tungsten carbide an interesting material for electrochemical applications.
The electrical properties of tungsten carbide have been leveraged in various applications, particularly in the field of electrocatalysis, where tungsten carbide has been investigated as a potential replacement for precious metals like platinum.

Applications

The exceptional properties of tungsten monocarbide make it valuable for a wide range of applications, from traditional industrial uses to cutting-edge catalytic applications.

Industrial Applications

Tungsten monocarbide finds applications in numerous industrial settings due to its exceptional hardness, wear resistance, and thermal stability:

• Cutting Tools: Tungsten carbide tools can be operated at cutting speeds much higher than high-speed steel, making them invaluable for machining operations.

• Wear-Resistant Components: The exceptional wear resistance of tungsten carbide (up to 100 times longer than steel in conditions including abrasion, erosion, and galling) makes it ideal for components subject to severe wear conditions.

• Rolling Mills: Composite rolls made of tungsten carbide handle round, square, and hexagonal bars, flat strips, rebars, angles, and tubes. They have a pass life up to 20 times (and in some cases even 40) that of ordinary cast iron rolls.

• Armor-Piercing Bullets: The high density and hardness of tungsten carbide make it suitable for armor-piercing ammunition.

• Jewelry: Tungsten carbide's scratch resistance and permanent polish make it an attractive material for jewelry applications.

• Mining and Drilling: Tungsten carbide inserts and bits are used in mining and drilling operations due to their ability to withstand extreme wear conditions.

Catalytic Applications

In recent years, there has been growing interest in the catalytic properties of tungsten monocarbide, particularly as a potential replacement for precious metal catalysts in various chemical and electrochemical reactions:

• Hydrogen Evolution Reaction (HER): Tungsten monocarbide, modified by sub-monolayer amounts of platinum, has been investigated as a HER catalyst. WC is an attractive material for this purpose because it has shown appreciable activity for the HER, is known for its electrocatalytic stability in acidic solutions, and has demonstrated synergistic effects when combined with Pt as an electrocatalyst.

• Methanol Electrooxidation: Polycrystalline tungsten monocarbide surfaces have been evaluated as a potential replacement for platinum electrocatalysts. Research has demonstrated that WC possesses high activity toward methanol decomposition, improved resistance to poisoning by CO, and promising electrochemical stability.

• Deoxygenation Catalysis: The deoxygenation activity and selectivity of tungsten monocarbide have been investigated using a combination of DFT calculations, surface science experiments, and reactor evaluations. Both WC surfaces and particles have shown high selectivity in breaking the C–O/CO bond of propanol and propanal, leading to the production of propene as the main product.

• Phase-Engineered Electrocatalysts: Recent research has focused on developing phase-engineered tungsten carbide electrocatalysts through methods like flash joule heating (FJH). Samples with an optimal balance between tungsten monocarbide (WC) and tungsten semicarbide (W₂C) phases have demonstrated a low overpotential of 387 mV at a high current density of 4 A/cm² and remained stable for over 6 days at 4 A/cm².

Recent Research and Developments

Research on tungsten monocarbide continues to advance, with several exciting developments in recent years:

Element Substitution and Property Optimization

Recent studies have explored tailoring tungsten monocarbide by partially substituting tungsten with 3d and 4d transition metals. This research has demonstrated that WC can be modified to achieve desired properties, including lowered density while maintaining mechanical properties comparable to those of WC. Physical properties, such as the Debye temperature, Grüneisen parameter, and thermal conductivity, of the tailored carbides have also been studied for widened applications.

Plastic Deformation and Wear Mechanisms

The practical importance of tungsten monocarbide has prompted investigations into its wear mechanism. Initial studies on ball-milled tungsten carbide powders revealed considerable plastic deformation, coupled with a reduction in crystallite size. Deformation stacking faults, involving slip on the basal plane, were observed. Studies on the worn surfaces of sintered blocks, tool tips, and single crystals revealed plastic deformation that extended to a depth of a few microns below the surface. This plastic deformation is an important factor in the wear of tungsten carbide.

Advanced Synthesis Methods

New methods for synthesizing tungsten carbide continue to be developed, including the flash joule heating (FJH) technique, which allows for rapid synthesis of phase-engineered tungsten carbide electrocatalysts. This method enables fine-tuning of the mixture of tungsten monocarbide (WC) and tungsten semicarbide (W₂C) phases by varying the FJH treatment duration, optimizing the material for specific applications such as the acidic hydrogen evolution reaction (HER).

Equation of State and High-Pressure Behavior

Recent research has determined the strength, texture, and equation of state of hexagonal tungsten monocarbide under quasi-hydrostatic and non-hydrostatic compression to 66 GPa using angle-dispersive X-ray diffraction in the diamond anvil cell. These studies provide valuable insights into the material's behavior under extreme conditions, which is crucial for understanding its performance in high-stress applications.